Cas no 2229276-35-9 (2-(2,6-difluoro-3-nitrophenyl)ethanethioamide)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide
• CAS No: 2229276-35-9
• MF: C₈H₆F₂N₂O₂S
• MW: 232.207247257233
• CID: 5970247
• PubChem ID: 165703384
• Update Time: 2025-05-20

2-(2,6-difluoro-3-nitrophenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide
• EN300-1799700
• 2229276-35-9

• Inchi： 1S/C8H6F2N2O2S/c9-5-1-2-6(12(13)14)8(10)4(5)3-7(11)15/h1-2H,3H2,(H2,11,15)
• InChI Key： YYVHPGLYYBUBSS-UHFFFAOYSA-N
• SMILES： S=C(CC1C(=CC=C(C=1F)[N+](=O)[O-])F)N

Computed Properties

• Exact Mass: 232.01180494g/mol
• Monoisotopic Mass: 232.01180494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide

Introduction to 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide (CAS No. 2229276-35-9)

2-(2,6-difluoro-3-nitrophenyl)ethanethioamide, with the CAS number 2229276-35-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a thioamide group and a nitro-substituted difluorophenyl moiety. These structural features contribute to its distinctive physical and chemical properties, making it a subject of interest for both academic research and industrial development.

The synthesis of 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide typically involves a multi-step process, starting with the preparation of the difluorophenyl intermediate. The nitration of this intermediate is followed by the introduction of the thioamide group through a series of well-defined chemical reactions. The precise control over these steps is crucial to ensure the desired product with high purity and yield. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In the realm of pharmaceutical research, 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide has shown promising activity as a potential therapeutic agent. Studies have indicated that this compound exhibits significant biological activity, particularly in the context of anti-inflammatory and anti-cancer applications. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Additionally, preliminary in vitro studies have shown that this compound can selectively target and inhibit the growth of certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

The unique chemical structure of 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide also makes it an interesting candidate for materials science applications. The presence of the thioamide group and the nitro-substituted difluorophenyl moiety can confer specific physical properties that are valuable in various material systems. For example, researchers have explored the use of this compound as a functional additive in polymer composites, where it can enhance mechanical strength and thermal stability. Moreover, its potential as a non-linear optical material has been investigated due to its ability to modulate light at specific wavelengths.

In terms of safety and environmental impact, extensive studies have been conducted to evaluate the toxicity and ecotoxicity of 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations and does not pose significant environmental risks when used under controlled conditions. However, as with any new chemical entity, ongoing monitoring and rigorous safety assessments are essential to ensure its safe use in various applications.

The future prospects for 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for specific applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and bring this compound closer to practical use in healthcare and materials science. As new findings continue to emerge, 2-(2,6-difluoro-3-nitrophenyl)ethanethioamide (CAS No. 2229276-35-9) is poised to play a significant role in advancing our understanding and capabilities in these fields.